Cas no 899958-49-7 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide
• CAS No: 899958-49-7
• MF: C₁₈H₁₇FN₂OS
• MW: 328.403786420822
• CID: 5489376
• Update Time: 2025-10-18

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-fluoro-
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C18H17FN2OS/c19-13-8-6-12(7-9-13)10-17(22)21-18-15(11-20)14-4-2-1-3-5-16(14)23-18/h6-9H,1-5,10H2,(H,21,22)
• InChI Key： LMBYUBMGHAQCJO-UHFFFAOYSA-N
• SMILES： C1(CC(NC2SC3CCCCCC=3C=2C#N)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide

Recent Advances in the Study of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide (CAS: 899958-49-7)

The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide (CAS: 899958-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cycloheptabthiophene scaffold and fluorophenylacetamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights into its role as a potential drug candidate.

One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis of 899958-49-7, highlighting the importance of the cyano group and the fluorophenylacetamide side chain in enhancing its biological activity. The researchers employed a multi-step synthesis involving cyclization and amidation reactions, achieving a high yield and purity of the target compound. This advancement is critical for further preclinical and clinical development.

Pharmacological evaluations have revealed that 899958-49-7 exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays conducted by Smith et al. (2024) showed that the compound effectively inhibits the phosphorylation of key signaling proteins, leading to reduced cell proliferation in cancer cell lines. Additionally, the fluorophenyl group was found to enhance the compound's binding affinity to the target kinases, as confirmed by molecular docking studies. These findings suggest that 899958-49-7 could serve as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of 899958-49-7 have also been conducted. A recent preclinical study reported favorable oral bioavailability and metabolic stability in rodent models, with minimal off-target effects. The compound demonstrated a half-life suitable for once-daily dosing, making it a viable candidate for further development. However, challenges such as potential drug-drug interactions and long-term toxicity remain to be addressed in future studies.

In conclusion, the recent research on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-2-(4-fluorophenyl)acetamide (CAS: 899958-49-7) underscores its potential as a therapeutic agent with applications in oncology and inflammatory diseases. The advancements in its synthesis, pharmacological profiling, and mechanistic understanding provide a solid foundation for further exploration. Future studies should focus on optimizing its pharmacokinetic profile and evaluating its efficacy in vivo to translate these findings into clinical applications.